Cas no 2034330-99-7 (N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034330-99-7
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5335939
• Update Time: 2025-10-28

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-pyrazol-1-ylbenzenesulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C22H25N3O4S/c26-22(18-5-2-1-3-6-18,19-11-15-29-16-12-19)17-24-30(27,28)21-9-7-20(8-10-21)25-14-4-13-23-25/h1-10,13-14,19,24,26H,11-12,15-17H2
• InChI Key： MSBHGZXEEIMOSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 635
• XLogP3: 2.1
• Topological Polar Surface Area: 102

Additional information on N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 2034330-99-7, known as N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound has garnered significant attention in the scientific community due to its unique chemical properties and promising biological activity. Recent studies have highlighted its potential in various fields, including pharmaceuticals, materials science, and catalysis.

At its core, the molecule features a sulfonamide group attached to a benzene ring, which is further substituted with a pyrazole moiety. The hydroxyl group and oxane ring present in the structure contribute to its hydrophilic properties, making it suitable for applications requiring both lipophilic and hydrophilic interactions. The phenylethyl group adds to the molecule's versatility, enabling it to participate in a wide range of chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of production. These advancements have made it possible to produce the compound in larger quantities, paving the way for its commercialization. Furthermore, studies on its stability under various conditions have revealed that it exhibits excellent thermal and chemical stability, which is crucial for its use in demanding environments.

The biological activity of N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide has been extensively investigated. Preclinical studies suggest that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to inhibit certain enzymes involved in disease progression has been documented, highlighting its potential as a therapeutic agent.

In terms of applications, this compound has shown great promise in the field of materials science. Its unique structure allows it to serve as a building block for advanced materials such as polymers and composites. Researchers have explored its use in creating high-performance polymers with tailored properties, including improved mechanical strength and thermal resistance.

The environmental impact of this compound has also been a topic of interest. Studies have demonstrated that it is biodegradable under specific conditions, reducing concerns about its long-term effects on ecosystems. This makes it an eco-friendly alternative to traditional chemicals in various industrial processes.

Looking ahead, the future of N-[2-hydroxy-2-(oxan-4-yli)-2-feniletil]-4-(1H-pyrazollium)benzenesulfonamid appears bright. Ongoing research is focused on optimizing its properties for specific applications and exploring new avenues for its use. Collaborative efforts between academia and industry are expected to drive innovation and accelerate its adoption across multiple sectors.